3-Aminobutanoic acid
3-Aminobutanoic acid
3-aminobutanoic acid is a beta-amino acid that is butyric acid which is substituted by an amino group at position 3. It has a role as a metabolite. It is a beta-amino acid and a monocarboxylic acid. It is functionally related to a butyric acid. It is a conjugate acid of a 3-aminobutyrate. It is a tautomer of a 3-aminobutanoic acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
2835-82-7
VCID:
VC21173967
InChI:
InChI=1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7)
SMILES:
CC(CC(=O)O)N
Molecular Formula:
C4H9NO2
Molecular Weight:
103.12 g/mol
3-Aminobutanoic acid
CAS No.: 2835-82-7
Cat. No.: VC21173967
Molecular Formula: C4H9NO2
Molecular Weight: 103.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-aminobutanoic acid is a beta-amino acid that is butyric acid which is substituted by an amino group at position 3. It has a role as a metabolite. It is a beta-amino acid and a monocarboxylic acid. It is functionally related to a butyric acid. It is a conjugate acid of a 3-aminobutyrate. It is a tautomer of a 3-aminobutanoic acid zwitterion. |
|---|---|
| CAS No. | 2835-82-7 |
| Molecular Formula | C4H9NO2 |
| Molecular Weight | 103.12 g/mol |
| IUPAC Name | 3-aminobutanoic acid |
| Standard InChI | InChI=1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7) |
| Standard InChI Key | OQEBBZSWEGYTPG-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)O)N |
| Canonical SMILES | CC(CC(=O)O)N |
| Melting Point | 193.0 °C |
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